![molecular formula C18H20ClN3O5S2 B2371730 N'-({1-[(4-chlorophenyl)sulfonyl]-4-piperidinyl}carbonyl)benzenesulfonohydrazide CAS No. 477872-89-2](/img/structure/B2371730.png)
N'-({1-[(4-chlorophenyl)sulfonyl]-4-piperidinyl}carbonyl)benzenesulfonohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N'-({1-[(4-chlorophenyl)sulfonyl]-4-piperidinyl}carbonyl)benzenesulfonohydrazide is a useful research compound. Its molecular formula is C18H20ClN3O5S2 and its molecular weight is 457.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Sulfonyl Hydrazones
Novel series of sulfonyl hydrazone compounds, including piperidine derivatives, were synthesized. These compounds have been characterized for their physical and chemical properties, and their potential in medicinal chemistry is highlighted (Karaman et al., 2016).
Potential Drug Candidates for Alzheimer’s Disease
A series of N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide were synthesized and evaluated as potential drug candidates for Alzheimer’s disease. Their enzyme inhibition activity against acetyl cholinesterase (AChE) enzyme was screened (Rehman et al., 2018).
Structural Analysis and Medicinal Potential
Structural Analysis of Carbamoylsulfonamide Derivatives
The structures of 2-[N-(X-chlorophenyl)carbamoyl]benzenesulfonamide derivatives were analyzed. These compounds are stabilized by extensive hydrogen bonds and have potential for medicinal applications (Siddiqui et al., 2008).
Urease Inhibitory Potential
Benzophenone sulfonamide hybrids were synthesized and screened for their urease enzyme inhibitory activity. The study included in vitro as well as in silico analyses to understand the binding interaction of active compounds with the enzyme (Arshia et al., 2019).
Pharmaceutical and Biochemical Research
Pharmacology of Related Compounds
W-18 and W-15, chemically related to the compound , were studied for their pharmacological profiles. These compounds were tested for activity at various receptors, providing insight into their biochemical interactions (Huang et al., 2016).
Evaluation as Diabetes Type II Drug Candidates
S-substituted derivatives of 1,2,4-triazoles, related structurally to the compound , were synthesized and evaluated for their potential as drug candidates for type II diabetes. Their inhibitory effects on α-glucosidase enzyme were particularly notable (ur-Rehman et al., 2018).
Antibacterial Applications
Antibacterial Activity of Derivatives
Acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, structurally related to the compound , were synthesized and evaluated for their antibacterial potentials (Iqbal et al., 2017).
Anti-bacterial Study of N-substituted Derivatives
N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide were synthesized and showed moderate to significant antibacterial activity (Khalid et al., 2016).
Properties
IUPAC Name |
N'-(benzenesulfonyl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carbohydrazide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClN3O5S2/c19-15-6-8-17(9-7-15)29(26,27)22-12-10-14(11-13-22)18(23)20-21-28(24,25)16-4-2-1-3-5-16/h1-9,14,21H,10-13H2,(H,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJAQXQMPWGONEG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NNS(=O)(=O)C2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClN3O5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.